N-(4-fluorophenyl)-3-(4-methyl-1-piperidinyl)propanamide

• IUPAC Name: N-(4-fluorophenyl)-3-(4-methylpiperidin-1-yl)propanamide
• InChI: InChI=1S/C15H21FN2O/c1-12-6-9-18(10-7-12)11-8-15(19)17-14-4-2-13(16)3-5-14/h2-5,12H,6-11H2,1H3,(H,17,19)
• InChI Key: ZFJYXDNPVXDDHC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CCC(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C15H21FN2O
• Molecular Weight: 264.34 g/mol

Description

N-(4-fluorophenyl)-3-(4-methyl-1-piperidinyl)propanamide (known as FPPP) is a synthetic compound with potential applications in scientific research. This compound belongs to the family of amides and is commonly used as a reference standard in forensic and toxicology laboratories.

Mechanism of Action

FPPP is believed to act as a dopamine transporter inhibitor, which means that it blocks the reuptake of dopamine in the brain. This results in an increase in dopamine levels, which can lead to euphoria and other psychoactive effects.
Biochemical and Physiological Effects:
FPPP has been shown to have stimulant properties and can cause an increase in heart rate, blood pressure, and body temperature. It can also lead to feelings of euphoria, increased sociability, and heightened alertness. However, prolonged use of FPPP can lead to addiction and other negative effects on the central nervous system.

Advantages and Limitations for Lab Experiments

One advantage of using FPPP in lab experiments is that it is a well-established reference standard, which means that it can be used to accurately identify other compounds in biological samples. However, one limitation is that FPPP has limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research involving FPPP. One area of interest is the development of new detection methods for designer drugs, which could involve the use of FPPP as a reference standard. Another potential area of research is the investigation of the long-term effects of FPPP on the central nervous system, particularly with regard to addiction and other negative effects. Finally, there is potential for the development of new drugs based on the structure of FPPP, which could have therapeutic applications in the treatment of certain neurological disorders.

Synthesis Methods

FPPP can be synthesized through a multistep process involving the reaction of 4-fluoroacetophenone with piperidine and subsequent conversion to the amide using propanoyl chloride. The final product is obtained through purification using column chromatography.

Scientific Research Applications

FPPP has been used in scientific research to investigate the mechanism of action of certain drugs and to study the effects of various substances on the central nervous system. Specifically, FPPP has been used as a reference standard for the detection of designer drugs in biological samples.